Cas no 50700-55-5 (1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid)

• Product Name: 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid
• CAS No: 50700-55-5
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• MDL: MFCD19443277
• CID: 364248
• PubChem ID: 12045117
• Update Time: 2025-06-08

1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid
• 1H-IMidazole-5-carboxylic acid, 1-Methyl-2-nitro-
• 3-methyl-2-nitroimidazole-4-carboxylic acid
• 1-Methyl-2-nitroimidazol-5-carbonsaeure
• 1-N-methyl-2-nitroimidazole-5-carboxylic acid
• 3-methyl-2-nitro-3H-imidazole-4-carboxylic acid
• acide methyl-1 nitro-2 imidazole carboxylque-5
• AK118944
• CTK1G6211
• KB-219210
• QC-920
• SureCN1993428
• BCP14275
• 6999AB
• AB0094855
• 1H-Imidazole-5-carboxylicacid,1-methyl-2-nitro-
• 1H-IMidazole-5-carboxylic acid,1-Methyl-2-nitro-
• AKOS016000338
• EN300-127103
• CS-13324
• SCHEMBL1993428
• F8881-0020
• CS-M2112
• 50700-55-5
• MFCD19443277
• 1-Methyl-2-nitro-1H-imidazole-5-carboxylicacid
• DTXSID30476411
• A871481
• DB-354509
• 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid

• MDL： MFCD19443277
• Inchi： 1S/C5H5N3O4/c1-7-3(4(9)10)2-6-5(7)8(11)12/h2H,1H3,(H,9,10)
• InChI Key： NFYPTUROVHPXQA-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C([N+](=O)[O-])N1C)=O

Computed Properties

• Exact Mass: 171.02805
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 98.26

1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid

Comprehensive Overview of 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid (CAS No. 50700-55-5)

1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid (CAS No. 50700-55-5) is a specialized organic compound belonging to the nitroimidazole family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The presence of both a nitro group and a carboxylic acid moiety in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its utility in drug development, particularly in designing antimicrobial and antiparasitic agents.

In recent years, the demand for 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid has surged, driven by its relevance in medicinal chemistry and bioconjugation. The compound’s ability to act as a building block for heterocyclic compounds has made it a focal point in the development of novel therapeutics. For instance, its derivatives are being investigated for their potential in treating infections caused by anaerobic bacteria and protozoa. This aligns with the growing global concern over antibiotic resistance, a hot topic in modern healthcare. As such, the compound’s role in addressing this challenge cannot be overstated.

From a synthetic perspective, 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid is often synthesized through nitration reactions of imidazole derivatives, followed by methylation and carboxylation steps. The process requires precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize the compound. These methods are critical for verifying its structural integrity and ensuring compliance with pharmaceutical-grade standards.

The compound’s solubility and stability profiles are also key considerations for its application. 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid exhibits moderate solubility in polar solvents like DMSO and methanol, which facilitates its use in various organic synthesis workflows. Stability studies indicate that it should be stored under anhydrous conditions to prevent degradation, a detail often highlighted in material safety data sheets (MSDS).

Beyond pharmaceuticals, 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid has potential applications in agrochemicals and material science. Its nitroimidazole core is being explored for developing crop protection agents, leveraging its bioactive properties. Additionally, researchers are investigating its use in polymer chemistry, where it could serve as a monomer for creating functionalized materials. These diverse applications underscore its importance in both industrial and academic settings.

For those sourcing 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid, it is essential to partner with reputable suppliers who adhere to Good Manufacturing Practices (GMP). Quality assurance is paramount, as impurities can significantly impact downstream applications. Many suppliers now provide certificates of analysis (CoA) to validate product specifications, a practice highly valued by research laboratories and pharmaceutical companies.

In summary, 1-Methyl-2-nitro-1H-imidazole-5-carboxylic acid (CAS No. 50700-55-5) is a multifaceted compound with broad relevance in drug discovery, agriculture, and advanced materials. Its unique chemical properties and adaptability make it a valuable asset in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. As research continues to unveil new applications, its significance in scientific and industrial domains is expected to grow exponentially.